Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate
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Description
Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.374. The purity is usually 95%.
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Scientific Research Applications
Versatile Building Block for Amino Acids
Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate has been identified as a precursor in the synthesis of geometrically constrained bicyclic peptidomimetics. Its reactivity in Michael additions and Diels–Alder reactions facilitates the creation of new cyclopropyl-containing amino acids in protected form, demonstrating its utility as a versatile building block in peptide synthesis (Limbach et al., 2009).
Carbonylative Transformations of Amines
The compound's framework has been utilized in the development of methodologies for the carbonylative transformation of benzyl amines to produce methyl 2-arylacetates under palladium-catalyzed, additive-free conditions. This highlights its role in synthetic organic chemistry, particularly in the functionalization of amines (Li, Wang, & Wu, 2018).
Synthesis of Heterocyclic Systems
Research has utilized Methyl (Z)-2-[(benzyloxy)carbonyl]amino]-3-dimethylaminopropenoate for the preparation of various heterocyclic systems, including pyrimidinones and pyrazino[1,2-a]pyrimidin-4-ones. This underscores its importance in the synthesis of complex heterocyclic compounds with potential biological activities (Toplak et al., 1999).
Model Studies for Carbohydrate Modification
Further research has explored its derivatives for alkylation of cyclohexylamine with a carbohydrate epoxide, providing insights into the modification of carbohydrates for the synthesis of novel compounds (Mcauliffe et al., 1997).
Properties
IUPAC Name |
methyl (2S)-2-cyclohexyl-2-(phenylmethoxycarbonylamino)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO4/c1-21-16(19)15(14-10-6-3-7-11-14)18-17(20)22-12-13-8-4-2-5-9-13/h2,4-5,8-9,14-15H,3,6-7,10-12H2,1H3,(H,18,20)/t15-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZKOARRTTBKNDF-HNNXBMFYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1CCCCC1)NC(=O)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H](C1CCCCC1)NC(=O)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.